Cas no 1391046-94-8 (tert-butyl N-2-amino-2-(2-fluoro-3-nitrophenyl)ethylcarbamate)
tert-butyl N-2-amino-2-(2-fluoro-3-nitrophenyl)ethylcarbamate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl N-2-amino-2-(2-fluoro-3-nitrophenyl)ethylcarbamate
- 1391046-94-8
- tert-butyl N-[2-amino-2-(2-fluoro-3-nitrophenyl)ethyl]carbamate
- EN300-1877628
-
- Inchi: 1S/C13H18FN3O4/c1-13(2,3)21-12(18)16-7-9(15)8-5-4-6-10(11(8)14)17(19)20/h4-6,9H,7,15H2,1-3H3,(H,16,18)
- InChI Key: XEJBPMMERCEKGI-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CC=1C(CNC(=O)OC(C)(C)C)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 299.12813423g/mol
- Monoisotopic Mass: 299.12813423g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 110Ų
tert-butyl N-2-amino-2-(2-fluoro-3-nitrophenyl)ethylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1877628-0.05g |
tert-butyl N-[2-amino-2-(2-fluoro-3-nitrophenyl)ethyl]carbamate |
1391046-94-8 | 0.05g |
$912.0 | 2023-09-18 | ||
| Enamine | EN300-1877628-0.1g |
tert-butyl N-[2-amino-2-(2-fluoro-3-nitrophenyl)ethyl]carbamate |
1391046-94-8 | 0.1g |
$956.0 | 2023-09-18 | ||
| Enamine | EN300-1877628-0.25g |
tert-butyl N-[2-amino-2-(2-fluoro-3-nitrophenyl)ethyl]carbamate |
1391046-94-8 | 0.25g |
$999.0 | 2023-09-18 | ||
| Enamine | EN300-1877628-0.5g |
tert-butyl N-[2-amino-2-(2-fluoro-3-nitrophenyl)ethyl]carbamate |
1391046-94-8 | 0.5g |
$1043.0 | 2023-09-18 | ||
| Enamine | EN300-1877628-1.0g |
tert-butyl N-[2-amino-2-(2-fluoro-3-nitrophenyl)ethyl]carbamate |
1391046-94-8 | 1g |
$1086.0 | 2023-06-03 | ||
| Enamine | EN300-1877628-2.5g |
tert-butyl N-[2-amino-2-(2-fluoro-3-nitrophenyl)ethyl]carbamate |
1391046-94-8 | 2.5g |
$2127.0 | 2023-09-18 | ||
| Enamine | EN300-1877628-5.0g |
tert-butyl N-[2-amino-2-(2-fluoro-3-nitrophenyl)ethyl]carbamate |
1391046-94-8 | 5g |
$3147.0 | 2023-06-03 | ||
| Enamine | EN300-1877628-10.0g |
tert-butyl N-[2-amino-2-(2-fluoro-3-nitrophenyl)ethyl]carbamate |
1391046-94-8 | 10g |
$4667.0 | 2023-06-03 | ||
| Enamine | EN300-1877628-1g |
tert-butyl N-[2-amino-2-(2-fluoro-3-nitrophenyl)ethyl]carbamate |
1391046-94-8 | 1g |
$1086.0 | 2023-09-18 | ||
| Enamine | EN300-1877628-5g |
tert-butyl N-[2-amino-2-(2-fluoro-3-nitrophenyl)ethyl]carbamate |
1391046-94-8 | 5g |
$3147.0 | 2023-09-18 |
tert-butyl N-2-amino-2-(2-fluoro-3-nitrophenyl)ethylcarbamate Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on tert-butyl N-2-amino-2-(2-fluoro-3-nitrophenyl)ethylcarbamate
Recent Advances in the Study of tert-butyl N-2-amino-2-(2-fluoro-3-nitrophenyl)ethylcarbamate (CAS: 1391046-94-8)
The compound tert-butyl N-2-amino-2-(2-fluoro-3-nitrophenyl)ethylcarbamate (CAS: 1391046-94-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique fluoronitrophenyl and carbamate functional groups, serves as a critical intermediate in the synthesis of various pharmacologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.
One of the most notable advancements in the study of this compound is its role in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that tert-butyl N-2-amino-2-(2-fluoro-3-nitrophenyl)ethylcarbamate can be efficiently converted into a series of pyrimidine derivatives with potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants. These findings are particularly relevant for the treatment of non-small cell lung cancer (NSCLC), where EGFR mutations are a common driver of tumorigenesis.
Another significant development involves the use of this compound in the synthesis of proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv highlighted its utility as a linker molecule in the design of PROTACs targeting BRD4, a protein implicated in various cancers. The study reported that the fluoronitrophenyl moiety of the compound enhances the binding affinity and selectivity of the resulting PROTACs, offering a promising avenue for targeted protein degradation therapies.
In addition to its applications in drug discovery, tert-butyl N-2-amino-2-(2-fluoro-3-nitrophenyl)ethylcarbamate has also been investigated for its potential in chemical biology tools. A 2024 study in ACS Chemical Biology described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The nitro group in the compound undergoes reduction in the presence of ROS, leading to a measurable fluorescence signal, which can be leveraged for real-time monitoring of oxidative stress in biological systems.
Despite these promising developments, challenges remain in the large-scale synthesis and purification of this compound. A recent review in Organic Process Research & Development pointed out that the nitrophenyl group can be prone to side reactions under certain conditions, necessitating optimized synthetic protocols. Researchers are actively exploring greener and more efficient methods, such as flow chemistry, to address these issues.
In conclusion, tert-butyl N-2-amino-2-(2-fluoro-3-nitrophenyl)ethylcarbamate (CAS: 1391046-94-8) continues to be a molecule of great interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its potential in drug discovery and chemical biology tools underscore its importance in ongoing research. Future studies are expected to further elucidate its applications and optimize its synthesis, paving the way for new therapeutic and diagnostic innovations.
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